Cas no 81419-51-4 (Phenol, 5-methyl-2-(1-methylethyl)-, formate)

• Product Name: Phenol, 5-methyl-2-(1-methylethyl)-, formate
• CAS No: 81419-51-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4199613
• PubChem ID: 56597779
• Update Time: 2025-04-24

Phenol, 5-methyl-2-(1-methylethyl)-, formate Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-methyl-2-(1-methylethyl)-, formate
• Phenol, 5-methyl-2-(1-methylethyl)-, 1-formate
• Thymyl formate
• Thymol formate
• Q27269073
• 7ZJP3FVN4I
• SCHEMBL19919396
• NS00122393
• 81419-51-4
• IWAIRWGSZFYSES-UHFFFAOYSA-N
• 2-Isopropyl-5-methylphenol formate
• 2-Isopropyl-5-methylphenyl formate
• UNII-7ZJP3FVN4I
• Thymyl formic acid
• (5-methyl-2-propan-2-ylphenyl) formate

• Inchi： 1S/C11H14O2/c1-8(2)10-5-4-9(3)6-11(10)13-7-12/h4-8H,1-3H3
• InChI Key： IWAIRWGSZFYSES-UHFFFAOYSA-N
• SMILES： O(C=O)C1C=C(C)C=CC=1C(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids